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Cat. No.: B15568508

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the potential therapeutic targets of UMM-
766, a novel antiviral compound. The information is collated from available scientific literature

and is intended to support further research and development efforts.

Core Compound Information
UMM-766 is identified as 7-fluoro-7-deaza-2'-C-methyladenosine, an orally available

nucleoside analog.[1][2] Its primary therapeutic potential, as established in the literature, lies in

its potent, broad-spectrum antiviral activity against various members of the orthopoxvirus

family.[3][4][5]

Putative Therapeutic Target and Mechanism of
Action
The primary therapeutic target of UMM-766 is hypothesized to be an essential viral enzyme

involved in the replication of orthopoxviruses, most likely the viral DNA polymerase. This is

inferred from its classification as a nucleoside analog and its previously reported activity
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against the HCV RNA polymerase NS5B, where it acts as a chain terminator. While the specific

mechanism against orthopoxviruses is yet to be definitively elucidated, it is proposed that

UMM-766 is incorporated into the nascent viral DNA chain, leading to premature termination of

replication.

The initial screening that led to the discovery of UMM-766 included compounds targeting

essential orthopoxvirus enzymes, such as nucleoside polymerase inhibitors.

Quantitative Data Summary
The following table summarizes the available quantitative data on the antiviral activity of UMM-
766.

Virus Cell Line EC50 (µM)
Selective Index

(SI)
Reference

Vaccinia Virus

(VACV)
Not specified <1 >3.7 to >110

Rabbitpox Virus

(RPXV)
RAW264.7 <1 Not specified

Experimental Protocols
High-Throughput Screening for Antiviral Activity
A high-throughput, high-content image-based phenotypic assay was utilized for the initial

screening of a proprietary small molecule library from Merck.

Methodology:

Cell Plating: Host cells susceptible to orthopoxvirus infection were plated in multi-well plates.

Compound Addition: The small molecule library compounds, including UMM-766, were

added to the wells at a concentration of 10-mM in DMSO.

Viral Infection: The cells were then infected with a specific strain of orthopoxvirus (e.g.,

Vaccinia Virus - Western Reserve strain).
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Incubation: The plates were incubated to allow for viral replication and spread.

Staining: Following incubation, the cells were fixed and stained with dyes to visualize cellular

and viral components.

Imaging and Analysis: High-content imaging systems were used to capture images of the

wells. Image analysis software was then employed to quantify parameters indicative of viral

infection, such as the number of infected cells or the presence of viral factories.

Hit Identification: Compounds that demonstrated a significant reduction in viral infection with

minimal cytotoxicity were identified as hits. UMM-766 was selected from these hits for further

characterization due to its favorable activity profile and selective index.

In Vivo Efficacy in a Murine Model of Orthopoxvirus
Infection
The protective efficacy of orally delivered UMM-766 was assessed in a BALB/c mouse model

of intranasal vaccinia virus (VACV) challenge.

Methodology:

Animal Model: BALB/c mice were used for the study. To modulate disease severity, different

age groups were utilized (e.g., 7-week-old for a more severe model and 11-week-old for a

sublethal model).

Viral Challenge: Mice were challenged with a target dose of 5.5 × 10^5 PFU of VACV via the

intranasal route.

Treatment: One day post-exposure, mice were orally treated with UMM-766 at doses of 1, 3,

and 10 mg/kg, or with a vehicle control (PBS), once daily for 7 days.

Monitoring: Animals were monitored for 21 days for survival, weight changes, and clinical

signs of disease.

Endpoint Analysis: On day 6 post-infection, a subset of animals from each group was

euthanized for histopathological evaluation of tissues, particularly the lungs and nasal cavity.

Viral loads in the tissues were also quantified.
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Visualizations
Proposed Mechanism of Action of UMM-766
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Click to download full resolution via product page

Caption: Proposed mechanism of UMM-766 inhibiting orthopoxvirus replication.

Experimental Workflow for In Vivo Efficacy Testing
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Caption: Workflow for evaluating the in vivo efficacy of UMM-766.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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